Cas no 872857-23-3 (N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872857-23-3
• MF: C₂₂H₂₀ClN₃O₄
• MW: 425.864904403687
• CID: 6270611
• PubChem ID: 4085761
• Update Time: 2025-05-30

N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• 872857-23-3
• F2001-0533
• N-(3-chlorophenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• N-(3-chlorophenyl)-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• N-(3-chlorophenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• AKOS001919995

• Inchi： 1S/C22H20ClN3O4/c23-15-4-3-5-16(12-15)24-22(29)21(28)18-13-26(19-7-2-1-6-17(18)19)14-20(27)25-8-10-30-11-9-25/h1-7,12-13H,8-11,14H2,(H,24,29)
• InChI Key： PYGRXIMRDAUZMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C(C1=CN(C2C=CC=CC=21)CC(N1CCOCC1)=O)=O)=O

Computed Properties

• Exact Mass: 425.1142338g/mol
• Monoisotopic Mass: 425.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 872857-23-3)

The compound N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 872857-23-3) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its unique combination of indole, morpholine, and chlorophenyl moieties, this compound exhibits potential applications in targeting specific biological pathways. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, making it a subject of ongoing studies in academic and industrial laboratories.

One of the key features of N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide is its multi-functional scaffold, which allows for diverse chemical modifications. This adaptability makes it a valuable candidate for structure-activity relationship (SAR) studies. The presence of the morpholin-4-yl group is particularly noteworthy, as morpholine derivatives are known for their bioavailability and ability to enhance solubility, a critical factor in drug development. Additionally, the 3-chlorophenyl moiety contributes to the compound's potential binding affinity, a topic frequently searched by researchers exploring small molecule inhibitors and kinase modulators.

In recent years, the scientific community has shown growing interest in indole-based compounds, driven by their prevalence in natural products and pharmaceuticals. N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide aligns with this trend, as its indol-3-yl core is structurally similar to many bioactive molecules. This connection has led to increased searches for terms like "indole derivatives in drug discovery" and "morpholine-containing bioactive compounds", reflecting the compound's relevance in contemporary research.

The synthesis of N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide typically involves multi-step organic reactions, including amide coupling and alkylation processes. These methods are well-documented in the literature, but optimization remains a focus for chemists aiming to improve yield and purity. The compound's CAS No. 872857-23-3 serves as a unique identifier, facilitating accurate referencing in patents and publications—a detail often searched by professionals verifying chemical data.

From a pharmacological perspective, preliminary studies suggest that N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide may interact with cellular signaling pathways involved in inflammation and proliferation. While detailed mechanistic studies are still underway, the compound's potential as a lead structure has sparked discussions in forums and conferences. This aligns with broader industry trends, where researchers increasingly search for "novel heterocyclic compounds with therapeutic potential" and "targeted small molecule design".

In conclusion, N-(3-chlorophenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide represents a compelling example of modern medicinal chemistry. Its structural complexity, combined with its potential biological activities, positions it as a molecule of interest for future drug development efforts. As research progresses, this compound may contribute to advancements in precision medicine and targeted therapy, addressing some of the most pressing challenges in healthcare today.